Cas no 1269152-11-5 (tert-Butyl N-(4-amino-2,5-difluorophenyl)carbamate)

• Product Name: tert-Butyl N-(4-amino-2,5-difluorophenyl)carbamate
• CAS No: 1269152-11-5
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 5709388
• PubChem ID: 50986465
• Update Time: 2026-03-11

tert-Butyl N-(4-amino-2,5-difluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-90120
• 1269152-11-5
• N1-Boc-2,5-difluorobenzene-1,4-diamine
• tert-butyl N-(4-amino-2,5-difluorophenyl)carbamate
• tert-butyl N-(4-amino-2,5-difluoro-phenyl)carbamate
• MFCD18380766
• SY321671
• CS-0346512
• Tert-butyl (4-amino-2,5-difluorophenyl)carbamate
• D96595
• tert-butylN-(4-amino-2,5-difluorophenyl)carbamate
• 4-Amino-1-(Boc-amino)-2,5-difluorobenzene
• PS-16202
• tert-Butyl N-(4-amino-2,5-difluorophenyl)carbamate

• Inchi： 1S/C11H14F2N2O2/c1-11(2,3)17-10(16)15-9-5-6(12)8(14)4-7(9)13/h4-5H,14H2,1-3H3,(H,15,16)
• InChI Key： QLXMVJOFWFYYPN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1NC(=O)OC(C)(C)C)F)N

Computed Properties

• Exact Mass: 244.10233402g/mol
• Monoisotopic Mass: 244.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-Butyl N-(4-amino-2,5-difluorophenyl)carbamate

tert-Butyl N-(4-amino-2,5-difluorophenyl)carbamate: A Comprehensive Overview

The compound with CAS No. 1269152-11-5, commonly referred to as tert-butyl N-(4-amino-2,5-difluorophenyl)carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structure, which combines a tert-butyl group with a 4-amino-2,5-difluorophenyl moiety, creating a molecule with diverse functional groups that offer potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of tert-butyl N-(4-amino-2,5-difluorophenyl)carbamate in the development of novel therapeutic agents. The presence of the amino group and fluorine atoms in its structure provides opportunities for bioisosteric replacements and enhances the molecule's pharmacokinetic properties. Researchers have explored its potential as a precursor for constructing bioactive compounds, particularly in the context of anti-inflammatory and antiviral drug discovery.

In terms of synthesis, the preparation of tert-butyl N-(4-amino-2,5-difluorophenyl)carbamate involves a multi-step process that typically begins with the reaction of 4-amino-2,5-difluorobenzamide with tert-butanol under specific conditions. The optimization of reaction conditions has been a focus of recent studies, with researchers emphasizing the importance of controlling pH levels and reaction temperatures to achieve high yields and purity. These advancements have significantly improved the scalability of the synthesis process, making it more viable for industrial applications.

The structural versatility of tert-butyl N-(4-amino-2,5-difluorophenyl)carbamate also extends to its use in polymer chemistry. Scientists have investigated its role as a building block for constructing advanced polymers with tailored properties. For instance, its ability to form stable covalent bonds has been leveraged in the development of high-performance materials for electronic applications. Recent breakthroughs in this area have demonstrated its potential in creating polymers with enhanced thermal stability and mechanical strength.

From an environmental perspective, the ecological impact of tert-butyl N-(4-amino-2,5-difluorophenyl)carbamate has been a subject of scrutiny. Studies have shown that while it exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments requires careful consideration during industrial discharge processes. Regulatory bodies are increasingly emphasizing the need for sustainable practices to minimize its environmental footprint.

In conclusion, tert-butyl N-(4-amino-2,5-difluorophenyl)carbamate (CAS No. 1269152-11-5) stands as a pivotal compound in contemporary chemical research. Its unique structure and functional groups offer immense potential across various domains, from drug discovery to materials science. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an even more significant role in advancing technological and medical frontiers.